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Introduction
Brr2 (also known as SNRNP200) is a crucial RNA helicase involved in the activation of the

spliceosome, a key molecular machine responsible for pre-mRNA splicing. Its role in unwinding

the U4/U6 snRNA duplex is a critical step for catalytic activation of the spliceosome.

Dysregulation of Brr2 activity has been implicated in diseases such as Retinitis Pigmentosa

and certain cancers, making it an attractive target for therapeutic intervention. Brr2-IN-2 is a

potent inhibitor of the ATPase activity of Brr2, offering a valuable tool for studying the biological

functions of this helicase and for potential drug development. These application notes provide

detailed protocols for utilizing Brr2-IN-2 and a related allosteric inhibitor, Brr2 inhibitor C9, in

cell culture experiments to investigate their effects on cellular processes.

Product Information
Brr2-IN-2 (Compound 30)
Brr2-IN-2 is a spiro[indole-3,2'-pyrrolidin]-2(1H)-one based inhibitor of Brr2. It exhibits potent

inhibition of the ATPase activity of Brr2.

Brr2 inhibitor C9
Brr2 inhibitor C9 is an allosteric inhibitor of the spliceosomal RNA helicase Brr2. It binds to a

site distinct from the ATP and RNA binding sites, providing a different mode of inhibition.
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Data Presentation
Inhibitor Target Assay IC50 Reference

Brr2-IN-2

(Compound 30)
Brr2 ATPase Activity 42 nM [1][2][3]

Brr2 inhibitor C9 Brr2 ATPase Activity 1.8 µM [4]

Brr2 inhibitor C9 Brr2
RNA Binding (U4

snRNA)
2.3 µM [4]

Cell Line Treatment Effect Reference

HeLa, HCT116, MDA-

MB-231
Brr2 inhibitor C9

Inhibition of

proliferation
[4]

HeLa
Brr2 inhibitor C9 (5

µM, 24h)

Blocks pre-mRNA

splicing, leading to

accumulation of

splicing intermediates.

[4]

Signaling Pathway and Experimental Workflow
Diagrams
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Figure 1: Simplified signaling pathway showing the role of Brr2 in spliceosome activation and

the inhibitory action of Brr2-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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